5-Bromo-7-methyl-1H-indole
Overview
Description
5-Bromo-7-methyl-1H-indole is a chemical compound with the empirical formula C9H8BrN . It has a molecular weight of 210.07 . The compound is solid in form .
Synthesis Analysis
The synthesis of this compound can be achieved through bromination reaction. Specifically, 7-methyl-1H-indole is reacted with bromomethane or sodium bromide under alkaline conditions, followed by crystallization purification to obtain the target product . Another method involves a process that includes sodium sulfonate substitution reaction, reaction with an acylation reagent, and an addition reaction with bromine .Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCn1ccc2cc(Br)ccc12
. The InChI code for the compound is 1S/C9H8BrN/c1-11-5-4-7-6-8(10)2-3-9(7)11/h2-6H,1H3
. Physical and Chemical Properties Analysis
This compound has a density of 1.503 g/mL at 25 °C . It has a boiling point of 165 °C (under 0.1 Torr pressure) , and a flash point greater than 110 °C . The compound is solid or semi-solid or lump or liquid in physical form .Scientific Research Applications
Anticancer Activity and Molecular Interactions
5-Bromo-7-methyl-1H-indole derivatives exhibit significant anticancer properties. The synthesis of new 5-bromo derivatives of indole and spiroindole phytoalexins, for instance, has shown a partial increase in anticancer activity against leukemia cell lines due to the presence of bromine in the indole skeleton. These derivatives were synthesized through electrophilic substitution and displayed promising biological activity against human tumor cell lines (Očenášová et al., 2015).
Additionally, compounds derived from 5-bromo-1H-indole have been investigated for their intermolecular interactions and properties. For example, the condensation reaction of 5-bromo-1H-indole-3-carbaldehyde with other compounds under specific conditions formed derivatives that exhibit good thermal stability and have been analyzed using X-ray crystal diffraction, Hirshfeld surface analysis, and DFT studies to understand their structural and electronic properties (Barakat et al., 2017).
Synthesis and Structural Analysis
The chemical structure and reactivity of this compound allow for its application in the synthesis of complex indole derivatives. Studies on its reactions and the resulting products contribute to the development of new synthetic methods and compounds with potential biological activities. For instance, the efficient synthesis of specific indole derivatives highlights the strategic importance of 5-bromo-1H-indole in constructing pharmacologically active molecules (Isherwood et al., 2012).
Novel Biological Properties and Antimicrobial Activity
Research on brominated indole derivatives, including those from marine sponges, has identified new compounds with antimicrobial and anticancer activities. These studies not only expand the understanding of indole chemistry but also contribute to the discovery of new therapeutic agents (Segraves & Crews, 2005). The investigation into the brominated tryptophan alkaloids from sponges, for example, led to the discovery of new brominated indole derivatives with moderate antimicrobial activity, showcasing the potential of these compounds in developing new antimicrobials.
Safety and Hazards
5-Bromo-7-methyl-1H-indole is classified as harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray, and to avoid contact with skin and eyes . Protective measures such as wearing protective gloves, clothing, eye protection, and face protection are advised .
Mechanism of Action
Target of Action
5-Bromo-7-methyl-1H-indole is a derivative of indole, a significant heterocyclic system in natural products and drugs . Indole derivatives are known to bind with high affinity to multiple receptors, playing a crucial role in cell biology . .
Mode of Action
Indole derivatives, in general, are known to interact with their targets, leading to various biological changes . These changes can result in a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . The downstream effects of these pathways can lead to a range of therapeutic outcomes.
Result of Action
Indole derivatives are known to exhibit a range of biological activities, which suggests that they can have various molecular and cellular effects .
Action Environment
It is known that the compound is a combustible solid and should be kept away from heat sources . It should also be properly sealed to avoid exposure to moisture and light .
Biochemical Analysis
Biochemical Properties
Indole derivatives, including 5-Bromo-7-methyl-1H-indole, are known to interact with various enzymes, proteins, and other biomolecules
Cellular Effects
Indole derivatives are known to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Indole derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Temporal Effects in Laboratory Settings
It is known to be an unstable solid that can discolor when exposed to light and humidity .
Properties
IUPAC Name |
5-bromo-7-methyl-1H-indole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrN/c1-6-4-8(10)5-7-2-3-11-9(6)7/h2-5,11H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOUJSOAXJSBNRH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC2=C1NC=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50610774 | |
Record name | 5-Bromo-7-methyl-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50610774 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
15936-81-9 | |
Record name | 5-Bromo-7-methyl-1H-indole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=15936-81-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromo-7-methyl-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50610774 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-bromo-7-methyl-1H-indole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Synthesis routes and methods
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